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An In-depth Technical Guide on the Reactivity of Tungsten(VI) Chloride with Moisture and Air

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reactivity of Tungsten(VI)
chloride (WCl₆), a critical precursor in inorganic synthesis, catalysis, and materials science.[1]

[2] Given its high reactivity, a thorough understanding of its behavior in the presence of

atmospheric moisture and air is paramount for its safe handling and effective utilization in

research and development.

Physical and Chemical Properties
Tungsten(VI) chloride, also known as tungsten hexachloride, is a dark violet-blue or gray-

violet crystalline powder under standard conditions.[1][2][3] It is a diamagnetic solid featuring

an octahedral geometry.[1][4] WCl₆ is known to exist in at least two polymorphs, a more stable

blue α-form and a wine-red β-form, which can be obtained by rapid cooling of WCl₆ vapor.[3] It

is an aggressively corrosive oxidant.[3]

Table 1: Physical and Chemical Properties of Tungsten(VI) Chloride
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Property Value References

Chemical Formula WCl₆ [2][3]

Molar Mass 396.54 g·mol⁻¹ [3][5]

Appearance
Dark violet-blue to black

crystalline powder
[1][3]

Melting Point 275 °C (527 °F) [1][2][4][6]

Boiling Point 347 °C (657 °F) [1][2][4][6]

Density 3.52 g/cm³ at 25 °C [1][2][4]

Vapor Pressure 43 mmHg at 215 °C [2][4]

Solubility

Soluble in carbon disulfide,

carbon tetrachloride,

phosphorus oxychloride.[1][3]

Reacts with water.[2][3]

Reactivity with Moisture
Tungsten(VI) chloride is extremely sensitive to moisture and hydrolyzes readily, even in the

presence of moist air.[1][3] The reaction is vigorous and results in the release of toxic and

corrosive hydrogen chloride (HCl) gas.[2][3][7][8] The hydrolysis proceeds in a stepwise

manner, initially forming orange-colored tungsten oxychlorides, WOCl₄ and WO₂Cl₂, and

ultimately yielding tungsten trioxide (WO₃) as the final product.[1][3]

The overall reaction pathway can be summarized as follows:

Initial Hydrolysis: WCl₆ + H₂O → WOCl₄ + 2HCl

Further Hydrolysis: WOCl₄ + H₂O → WO₂Cl₂ + 2HCl

Final Hydrolysis: WO₂Cl₂ + H₂O → WO₃ + 2HCl

Due to this high reactivity, WCl₆ must be handled under strictly anhydrous conditions.[2][9]
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Figure 1: Hydrolysis Pathway of WCl₆
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Figure 1: Hydrolysis Pathway of WCl₆

Reactivity with Air
WCl₆ is designated as air and moisture sensitive.[6] Its reactivity in air is primarily driven by

atmospheric moisture, leading to the hydrolysis reactions described above. However, reactions

with other components of air, such as oxygen, are also possible. The initial oxidation product in

air is likely tungsten oxytetrachloride (WOCl₄), which is itself a catalytically active species.[10]

The reaction with atmospheric nitrogen is less characterized, but WCl₆ is known to react with a

variety of nitrogen donor compounds.[11][12]

A study on the environmental stability of WCl₆ monitored its degradation upon exposure to

ambient air (22°C, 30% relative humidity) using UV-vis spectroscopy. The characteristic

absorbance peaks for WCl₆ (328 nm and 372 nm) diminish over time, while the peak for WOCl₄

(355 nm) appears and grows.[10]

Table 2: Quantitative Stability of WCl₆ in Ambient Air
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Compound
Form

Exposure Time
Remaining
WCl₆

Observation Reference

As-received 2 hours ~50%

Conversion to

WOCl₄

observed.

[10]

Recrystallized 2 hours 0%

Complete

conversion to

WOCl₄ or other

compounds.

[10]

Experimental Protocols
Protocol for Safe Handling and Storage
Due to its high reactivity and corrosiveness, strict adherence to safety protocols is mandatory.

[2][3]

Inert Atmosphere: All handling and storage of WCl₆ must be conducted under a dry, inert

atmosphere, such as argon or nitrogen, within a glovebox or using Schlenk line techniques.

[7][8]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place, away from moisture and incompatible materials.[7][6][13]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a face shield,

safety goggles, acid-resistant gloves, and protective clothing.[2][13]

Ventilation: Work must be performed in a high-efficiency fume hood to avoid inhalation of

dust or the HCl gas produced upon hydrolysis.[2][7]

Spill Management: In case of a spill, do not use water.[13] Vacuum the spill using a HEPA-

filtered vacuum and place it in a closed container for disposal. Avoid creating dust.[7]

Disposal: Dispose of WCl₆ and its waste products in accordance with federal, state, and local

regulations.[7]
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Figure 2: Workflow for Safe Handling of WCl₆
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Figure 2: Workflow for Safe Handling of WCl₆

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b086897?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Studying Reactivity with Carbonyl
Compounds
This protocol is adapted from studies on the reaction of WCl₆ with various organic compounds

and serves as a general guideline.[9]

Materials and Setup:

Tungsten(VI) chloride (WCl₆)

Anhydrous, non-coordinating solvent (e.g., dichloromethane, chloroform)

Carbonyl-containing reactant

Schlenk flask or NMR tube sealed with a septum

Syringes and needles for liquid transfer

Inert gas supply (Argon or Nitrogen)

Procedure:

Dry all glassware in an oven at >120°C overnight and cool under a stream of inert gas.

In a glovebox or under a positive pressure of inert gas, add a precisely weighed amount of

WCl₆ (e.g., 0.350 mmol) to the reaction vessel (Schlenk flask or NMR tube).

Add the anhydrous solvent (e.g., 0.70 mL of deuterated chloroform for NMR studies) via

syringe.

Add the desired molar equivalent of the carbonyl reactant via syringe to the suspension of

WCl₆.

Seal the vessel and shake to homogenize the contents.

Maintain the reaction at the desired temperature (e.g., room temperature) and monitor its

progress over time. For reactions studied by NMR, this involves acquiring spectra at set

intervals.[9]
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Upon completion, the products can be isolated and characterized using analytical

techniques such as IR spectroscopy, elemental analysis, and X-ray diffraction.[9]

This guide provides foundational knowledge for the safe and effective handling of Tungsten(VI)
chloride. Researchers must always consult specific Safety Data Sheets (SDS) and relevant

literature before commencing any experimental work.[7][6][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

